Cas no 1227185-81-0 ((2,4,6-tribromophenyl)hydrazine hydrochloride)

• Product Name: (2,4,6-tribromophenyl)hydrazine hydrochloride
• CAS No: 1227185-81-0
• MF: C₆H₆Br₃ClN₂
• MW: 381.290237903595
• MDL: MFCD19982368
• CID: 4579175
• Update Time: 2025-05-22

(2,4,6-tribromophenyl)hydrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2,4,6-Tribromophenyl)hydrazine Hydrochloride
• (2,4,6-tribromophenyl)hydrazine hydrochloride

• MDL： MFCD19982368
• Inchi： 1S/C6H5Br3N2.ClH/c7-3-1-4(8)6(11-10)5(9)2-3;/h1-2,11H,10H2;1H
• InChI Key： AHLSGOIRKZENEB-UHFFFAOYSA-N
• SMILES： N(C1C(=CC(Br)=CC=1Br)Br)N.Cl

Additional information on (2,4,6-tribromophenyl)hydrazine hydrochloride

Introduction to (2,4,6-Tribromophenyl)Hydrazine Hydrochloride (CAS No. 1227185-81-0)

(2,4,6-Tribromophenyl)hydrazine hydrochloride, identified by the CAS registry number 1227185-81-0, is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound is a derivative of hydrazine, a nitrogen-containing compound with the formula N₂H₄, and is characterized by its brominated aromatic ring structure. The presence of three bromine atoms on the phenyl ring at positions 2, 4, and 6 imparts unique chemical properties to the molecule.

The synthesis of (2,4,6-Tribromophenyl)hydrazine hydrochloride involves the reaction of hydrazine with 2,4,6-tribromophenyl isocyanate or through other bromination and condensation processes. The resulting compound is typically isolated as its hydrochloride salt due to the acidic nature of hydrazine derivatives. This salt form enhances its solubility in polar solvents and facilitates its use in various chemical reactions.

Recent studies have highlighted the potential of (2,4,6-Tribromophenyl)hydrazine hydrochloride in the field of medicinal chemistry. Researchers have explored its role as a building block for synthesizing bioactive compounds with potential applications in drug discovery. For instance, derivatives of this compound have been investigated for their anti-inflammatory and antioxidant properties.

In addition to its role in pharmaceutical research, (2,4,6-Tribromophenyl)hydrazine hydrochloride has found applications in agrochemicals and materials science. Its brominated aromatic structure makes it a valuable precursor for synthesizing pesticides and herbicides with enhanced efficacy against various pests and weeds.

The stability and reactivity of (2,4,6-Tribromophenyl)hydrazine hydrochloride have been extensively studied under different conditions. Experimental data indicate that the compound exhibits good thermal stability up to certain temperatures and is resistant to hydrolysis under neutral conditions. These properties make it suitable for use in various industrial processes where stability is a critical factor.

Furthermore, recent advancements in green chemistry have led to the exploration of more sustainable methods for synthesizing (2,4,6-Tribromophenyl)hydrazine hydrochloride. Researchers are focusing on reducing the environmental footprint of its production by employing catalytic systems and optimizing reaction conditions to minimize waste generation.

In conclusion, (2,4,6-Tribromophenyl)hydrazine hydrochloride (CAS No. 1227185-81-0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and favorable properties continue to make it an important focus of scientific research and industrial development.